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Compound of Interest

Compound Name: Daltroban

Cat. No.: B1669783

Audience: Researchers, scientists, and drug development professionals.

Abstract

Daltroban is a potent and specific antagonist of the thromboxane A2 (TXA2) receptor, playing
a critical role in research related to thrombosis, vasoconstriction, and reperfusion injury.[1][2]
Proper preparation of a stable, concentrated stock solution is essential for accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Daltroban stock solutions using dimethyl sulfoxide
(DMSO) as the solvent.

Daltroban Properties

Daltroban is a white to light yellow solid compound.[2] Key chemical and physical properties
are summarized below.
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Property Value Source
Molecular Formula C16H16CINO4S [2][3]
Molecular Weight 353.82 g/mol [2]

CAS Number 79094-20-5 [2][3]
Appearance Solid, White to light yellow [2]

) ] Thromboxane A2 (TXA2)
Mechanism of Action , [1][2][4]
receptor antagonist

Solubility

DMSO is the recommended solvent for preparing Daltroban stock solutions for in vitro use. It is
a polar aprotic solvent capable of dissolving a wide range of organic compounds.[5] Due to the
hygroscopic nature of DMSO, which can impact solubility, it is crucial to use a newly opened or
properly stored anhydrous grade of DMSO for best results.[2]

Solvent Concentration Comments

Sonication is recommended to
DMSO 50 mg/mL (141.31 mM) - ) )
facilitate dissolution.[1]

Requires sonication and
DMSO 22 mg/mL (62.18 mM) )
warming.[2]

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 50 mM Daltroban stock solution in DMSO.

Materials and Equipment

o Daltroban powder
o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (water bath or probe)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation

Preparation Workflow

1. Weigh Daltroban Powder

Precise Measurement

2. Add Anhydrous DMSO

Calculated Volume

3. Vortex & Sonicate Until Clear

Ensure Full Dissolution

4. Aliquot into Tubes

Avoid Freeze-Thaw Cycles

5. Store at < -20°C
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Caption: Workflow for preparing Daltroban stock solution.

Step-by-Step Procedure

o Calculate Required Mass: Use the following formula to determine the mass of Daltroban
needed for your desired concentration and volume.

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o Example for 1 mL of a 50 mM stock solution:
o Mass (mg) =50 mM x 1 mL x 353.82 g/mol / 1000 = 17.69 mg

o Weigh Daltroban: Carefully weigh the calculated amount of Daltroban powder using an
analytical balance and place it into a sterile microcentrifuge tube or vial.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
Daltroban powder.

e Dissolve Compound:
o Close the vial securely and vortex thoroughly for 1-2 minutes.

o To ensure complete dissolution, place the vial in a sonicator bath for 10-15 minutes.[1] The
solution should be clear and free of particulates. Gentle warming may also be applied if
necessary.[2]

» Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in microcentrifuge tubes.[1][6]

Stock Solution Calculation Examples
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Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
10 mM 3.54 mg 17.69 mg 35.38 mg
25 mM 8.85 mg 44.23 mg 88.46 mg
50 mM 17.69 mg 88.46 mg 176.91 mg

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of the Daltroban stock solution.

Storage Temperature Shelf Life Recommendations

Recommended for long-term

storage. Aliquot to avoid

-80°C > 6 months

repeated freeze-thaw cycles.

[11[2][6]

Suitable for short-term storage.
-20°C 1 month

[2][6]

For frequent use, but shorter
4°C > 1 week

stability.[1]

Note: Always store solutions in tightly sealed containers, protected from light and moisture.[2]

Mechanism of Action and Signaling Pathway

Daltroban functions by selectively blocking the thromboxane A2 (TXA2) receptor, a G-protein
coupled receptor (GPCR).[4] Activation of this receptor by its endogenous ligand, TXA2, leads
to a signaling cascade that promotes platelet aggregation and vasoconstriction. By
antagonizing this receptor, Daltroban inhibits these downstream effects.[4][7] The
thromboxane A2 signaling pathway and the inhibitory action of Daltroban are depicted below.
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Caption: Daltroban blocks the Thromboxane A2 receptor.
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Safety Precautions

+ Handle Daltroban powder and DMSO in a well-ventilated area or chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

e« DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin.[8] Avoid direct skin contact.

o Consult the Safety Data Sheet (SDS) for both Daltroban and DMSO before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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